
Personal protective equipment for handling PD-
1-IN-22

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PD-1-IN-22

Cat. No.: B15144720 Get Quote

Essential Safety and Handling Guide for PD-1-IN-22
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PD-1-IN-22. The following procedures and

recommendations are designed to ensure a safe laboratory environment and proper

management of this potent research compound.

Compound Information
PD-1-IN-22 is a potent inhibitor of the programmed cell death-1 (PD-1) and programmed cell

death-ligand 1 (PD-L1) interaction, with an IC50 of 92.3 nM.[1] As a biologically active small

molecule, it requires careful handling to minimize exposure, regardless of its classification as a

non-hazardous substance.[2]

Property Value

Molecular Formula C25H25N5O4

CAS Number 2349372-98-9

Appearance Solid

Color Light yellow to light brown

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In solvent) -80°C for 6 months, -20°C for 1 month
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Source: MedchemExpress[1], ChemScene[2]

Personal Protective Equipment (PPE) and
Engineering Controls
While PD-1-IN-22 is not classified as a hazardous substance, standard laboratory best

practices for handling potent compounds of unknown long-term toxicity should be strictly

followed.[2] The following table outlines the recommended PPE and engineering controls.
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Protection Type Recommendation Details

Engineering Controls
Fume Hood or Ventilated

Enclosure

Always handle the solid

compound and prepare

solutions in a certified chemical

fume hood or other ventilated

enclosure to avoid inhalation of

dust or aerosols.[2]

Safety Shower & Eyewash

Station

Ensure a safety shower and

eyewash station are readily

accessible in the work area.[2]

Eye Protection
Safety Goggles with Side-

Shields

Wear safety goggles with side-

shields to protect against

splashes or airborne particles.

[2]

Hand Protection Protective Gloves

Wear standard laboratory

nitrile or latex gloves. Change

gloves immediately if

contaminated.

Skin and Body Protection Impervious Clothing

A standard laboratory coat is

required. For larger quantities

or when there is a risk of

splashing, consider additional

protective clothing.[2]

Respiratory Protection Suitable Respirator

A NIOSH-approved respirator

is recommended when

handling large quantities of the

solid compound or when

adequate ventilation is not

available.[2]

Source: ChemScene Safety Data Sheet[2]
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Personal Protective Equipment (PPE)

Engineering Controls

Safety Goggles

Protective Gloves

Lab Coat

Respirator (as needed)

Fume Hood

Safety Shower & Eyewash

Researcher
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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